![molecular formula C13H17ClN2O2 B2515795 7-Methoxy-1, 2-dihydrospiro[indole-3,4-piperidine]-2-one hydrochloride CAS No. 2197062-28-3](/img/structure/B2515795.png)
7-Methoxy-1, 2-dihydrospiro[indole-3,4-piperidine]-2-one hydrochloride
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Overview
Description
The compound is a derivative of 1,2-dihydrospiro[indole-3,4’-piperidine], which is a type of spiro compound . Spiro compounds are organic compounds with two or more rings that share a single atom .
Synthesis Analysis
While specific synthesis information for the compound was not found, a related compound, 7-methoxy-1-tetralone, has been synthesized using continuous-flow technology . This method offers advantages such as reduced reaction time and improved reaction efficiency .Scientific Research Applications
Selective and Efficacious c-Met/ALK Inhibitors : A novel series of aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones, including compounds structurally related to 7-Methoxy-1, 2-dihydrospiro[indole-3,4-piperidine]-2-one hydrochloride, have been synthesized. These compounds are potent, selective, and orally efficacious inhibitors of c-Met/ALK, showing significant tumor growth inhibition in human gastric carcinoma models (Li et al., 2013).
Antitumor Activity in Spiro-Alkaloids : Antitumor active dispiro[3H-indole-3,2'-pyrrolidine-3'',3'''-piperidine]-2(1H),4'''-diones, similar in structure to the query compound, have been synthesized and shown to be potent against cervical and liver carcinoma cell lines (Girgis et al., 2015).
Synthesis and Photochromic Properties : A spiro[indoline–naphthaline]oxazine derivative, structurally related to this compound, was synthesized and found to exhibit excellent photochromic properties in different solvents (Li et al., 2015).
σ-Receptor Ligands : Spiropiperidines, structurally similar to the compound , have been investigated as σ-receptor ligands. These compounds showed significant affinity for σ1- and σ2-receptors, suggesting potential applications in neuroscience and pharmacology (Maier & Wünsch, 2002).
QSAR Analysis of Anti-Oncological Activity : A QSAR study describes the anti-neoplastic properties of spiro-alkaloids, including compounds structurally related to this compound. These compounds exhibited promising antitumor properties against various human tumor cell lines (Girgis et al., 2015).
Antidepressant Potential : 1-Arylspiro[indoline-3,4'-piperidine] derivatives, similar to the query compound, were synthesized and evaluated for potential antidepressant activity, showing significant effects in various in vivo assays (Ong et al., 1983).
Future Directions
properties
IUPAC Name |
7-methoxyspiro[1H-indole-3,4'-piperidine]-2-one;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O2.ClH/c1-17-10-4-2-3-9-11(10)15-12(16)13(9)5-7-14-8-6-13;/h2-4,14H,5-8H2,1H3,(H,15,16);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYNCCKMFBICOSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1NC(=O)C23CCNCC3.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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